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Compound of Interest

Compound Name: N,N-Diallyl-3-aminobenzamide

CAS No.: 1016795-69-9

Cat. No.: B3072597

Get Quote

Executive Summary & Compound Profile
N,N-Diallyl-3-aminobenzamide presents a unique pharmacological profile due to its hybrid

pharmacophore. It retains the 3-aminobenzamide (3-AB) core—a classic PARP inhibitor

scaffold—while the N,N-diallyl substitution on the amide nitrogen significantly alters its

physicochemical properties and target affinity.

Primary Structural Motif: 3-Aminobenzamide (PARP binding pharmacophore).

Secondary Structural Motif:

-Diallyl amide (Lipophilic, steric bulk, potential Sigma receptor affinity).

Benchmarking Challenge: Determining whether the diallyl substitution enhances PARP

inhibition (via hydrophobic pocket occupancy) or shifts selectivity toward Sigma-1/Sigma-2

receptors, a common trait of

-alkylated benzamides.
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This guide outlines the strategy to benchmark this compound against "Gold Standard" ligands

in both PARP and Sigma Receptor landscapes.

Competitor Landscape: The "Known Ligands"
To objectively assess performance, N,N-Diallyl-3-aminobenzamide must be screened against

the following validated standards.

Table 1: Benchmark Ligands & Performance Metrics
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Target Class
Benchmark
Ligand

Role / Status

Key Metric (

/

)

Why
Compare?

PARP-1

3-

Aminobenzamide

(3-AB)

Parent

Compound

Determines if

diallyl

modification

improves

potency over the

parent.

PARP-1 Olaparib Clinical Standard

Defines the

"clinical efficacy"

ceiling.

Sigma-1 (

)
(+)-Pentazocine Selective Agonist

Validates

selectivity.

Sigma-2 (

)
PB28

High-Affinity

Ligand

The gold

standard for

affinity; critical if

the diallyl group

drives

binding.

Non-Selective DTG
Universal Sigma

Ligand

Used to

determine total

sigma binding

capacity.

Mechanism of Action & Screening Workflow
The diallyl group likely precludes the hydrogen bonding necessary for the classic PARP active

site (mimicking Nicotinamide), potentially shifting the mechanism to an allosteric mode or

redirecting the molecule to the endoplasmic reticulum-resident Sigma receptors.
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Figure 1: Dual-Path Screening Workflow

Compound: N,N-Diallyl-3-aminobenzamide

Primary Screen: Target Identification

Pathway A: PARP Inhibition
(Nuclear)

Hypothesis 1: PARP Analog

Pathway B: Sigma Receptor Binding
(ER/Mitochondria)

Hypothesis 2: Sigma Ligand

Assay: Colorimetric PARP Activity
Substrate: Histone-coated plate

Assay: Radioligand Competition
Tracer: [3H]-DTG or [3H]-Pentazocine

Outcome A: IC50 Determination
Benchmark: vs. 3-AB

Outcome B: Ki & Bmax Calculation
Benchmark: vs. PB28/Haloperidol

Selectivity Profiling
(Off-target analysis)

Click to download full resolution via product page
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Caption: Strategic workflow to deconvolute the pharmacological identity of N,N-Diallyl-3-
aminobenzamide, splitting between PARP enzymatic inhibition and Sigma receptor affinity.

Experimental Protocols
To ensure data integrity (E-E-A-T), these protocols utilize self-validating internal controls.

Protocol A: Competitive Radioligand Binding (Sigma
Receptors)
Objective: Determine the affinity (

) of N,N-Diallyl-3-aminobenzamide relative to DTG and PB28.

Membrane Preparation: Use Guinea pig brain (rich in

) or rat liver (rich in

) homogenates.

Tracer Selection:

Assay: Use

(3 nM).

Assay: Use

in the presence of 1

(+)-pentazocine (to mask

sites).

Incubation:

Prepare 12 concentrations of N,N-Diallyl-3-aminobenzamide (

to

).
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Incubate with membranes and tracer for 120 min at 25°C in 50 mM Tris-HCl (pH 7.4).

Termination: Rapid filtration through GF/B filters pre-soaked in 0.5% polyethyleneimine (PEI)

to reduce non-specific binding.

Validation:

Non-Specific Binding (NSB): Define using 10

Haloperidol. NSB must be <10% of Total Binding.

Positive Control: Run a parallel curve with DTG. If DTG

deviates >2-fold from literature (approx. 20 nM), invalidate the run.

Protocol B: PARP Enzymatic Inhibition Assay
Objective: Quantify inhibition potential compared to 3-Aminobenzamide.

System: Universal Colorimetric PARP Assay Kit (Histone-coated 96-well plate).

Reaction Mix:

PARP-HSA enzyme (0.5 U/well).

Biotinylated NAD+ substrate.

Activated DNA (to stimulate PARP).

Dosing: Treat with N,N-Diallyl-3-aminobenzamide (0.1

– 100

).

Detection: Add Streptavidin-HRP followed by TMB substrate. Measure Absorbance at 450

nm.

Data Analysis:
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Calculate % Inhibition relative to "No Inhibitor" control.

Causality Check: If the diallyl analog shows lower potency than 3-AB, the steric bulk of the

allyl groups likely interferes with the NAD+ binding pocket, suggesting the molecule is

better suited as a Sigma ligand.

Data Interpretation & Reporting
When publishing your comparison, structure the data as follows to facilitate peer review.

Physicochemical Comparison (Calculated)
Property 3-Aminobenzamide

N,N-Diallyl-3-
aminobenzamide

Implication

MW 136.15 216.28
Increased size affects

permeability.

cLogP ~0.6 ~2.5 - 3.0

Diallyl group

drastically increases

lipophilicity, favoring

CNS penetration and

Sigma receptor

binding.

TPSA ~55 ~43
Reduced polarity

improves membrane

crossing.

Performance Benchmarking Criteria
Superiority: If

(Sigma) < 50 nM, the compound is a potent Sigma ligand, outperforming the parent 3-AB
(which has negligible Sigma affinity).

Bio-isosterism: If

(PARP)
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3-AB, the diallyl group is a tolerated modification, potentially useful for attaching fluorophores
or click-chemistry handles without destroying activity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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